2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide
Description
2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide is a useful research compound. Its molecular formula is C23H31N5O5S and its molecular weight is 489.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Researchers have synthesized novel compounds from visnaginone and khellinone, aiming for anti-inflammatory and analgesic properties. These compounds were designed as cyclooxygenase-1/2 inhibitors, showing significant analgesic and anti-inflammatory activity, which could potentially relate to derivatives similar to the specified compound (Abu‐Hashem et al., 2020).
Antiproliferative Activity
A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against human cancer cell lines. Certain derivatives demonstrated potential as anticancer agents, suggesting the significance of structural variations in enhancing biological activity (Mallesha et al., 2012).
Antimicrobial Studies
New heterocycles incorporating the antipyrine moiety were synthesized, showing antimicrobial properties. This research indicates the versatility of piperazine derivatives in generating compounds with significant biological activities (Bondock et al., 2008).
Microbial Studies
Studies on new pyridine derivatives demonstrated antibacterial and antifungal activities, showcasing the importance of structural modifications in achieving desired biological effects (Patel & Agravat, 2007).
Antioxidant Applications
N,N-Dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide analogues were evaluated for their potential as multifunctional antioxidants. These compounds showed promise in protecting cells against oxidative stress-induced damage, relevant for diseases like cataract, AMD, and Alzheimer's (Jin et al., 2010).
properties
IUPAC Name |
2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N5O5S/c1-23(2)16-18-6-3-7-19(21(18)33-23)32-17-20(29)24-10-5-15-34(30,31)28-13-11-27(12-14-28)22-25-8-4-9-26-22/h3-4,6-9H,5,10-17H2,1-2H3,(H,24,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPFRGVMVCYDNRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCCCS(=O)(=O)N3CCN(CC3)C4=NC=CC=N4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N5O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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